Cas no 2184373-17-7 (4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine)

• Product Name: 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine
• CAS No: 2184373-17-7
• MF: C₁₅H₁₉F₃N₄O₂
• MW: 344.332173585892
• CID: 5325443
• PubChem ID: 133907891
• Update Time: 2025-06-09

4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinyl[1-[4-(trifluoromethyl)-2-pyrimidinyl]-4-piperidinyl]methanone
• 4-{1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine
• F6752-5021
• 2184373-17-7
• AKOS040865183
• 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine

• Inchi： 1S/C15H19F3N4O2/c16-15(17,18)12-1-4-19-14(20-12)22-5-2-11(3-6-22)13(23)21-7-9-24-10-8-21/h1,4,11H,2-3,5-10H2
• InChI Key： KXUZAOXDKHKWMR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCC(C(N2CCOCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 344.14601035g/mol
• Monoisotopic Mass: 344.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.7±60.0 °C(Predicted)
• pka: 2.48±0.40(Predicted)

Additional information on 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine

Comprehensive Overview of 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine (CAS No. 2184373-17-7)

The compound 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine (CAS No. 2184373-17-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethylpyrimidine core and a morpholine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where compounds like 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine are explored for their ability to target specific enzymes or receptors. The piperidine and morpholine rings in its structure further contribute to its versatility, enabling interactions with diverse biological targets.

From a synthetic chemistry perspective, the preparation of CAS No. 2184373-17-7 involves multi-step organic transformations, often requiring catalyzed cross-coupling reactions and selective functionalization. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its lipophilicity and hydrogen-bonding capacity are also key factors driving its investigation in structure-activity relationship (SAR) studies.

The agrochemical industry has also shown interest in 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine, particularly for its potential as a pesticide intermediate. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a subject of ongoing research in crop protection. Its stability under environmental conditions further adds to its appeal for such applications.

Analytical characterization of CAS No. 2184373-17-7 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for both regulatory compliance and research reproducibility. The compound's crystalline properties and solubility profile are often highlighted in technical datasheets, catering to the needs of formulation scientists.

In the context of green chemistry, efforts are underway to optimize the synthesis of 4-{1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidine-4-carbonyl}morpholine to minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Researchers are exploring catalytic alternatives and solvent-free conditions to achieve sustainable production scales.

Given its multifaceted applications, CAS No. 2184373-17-7 is frequently referenced in patent filings and scientific publications. Its inclusion in high-throughput screening libraries underscores its potential to yield novel therapeutics or agrochemicals. As the scientific community continues to unravel its mechanistic insights, this compound remains a valuable asset in the pursuit of innovation in chemical biology.